Cas no 53101-85-2 (Butanal, 2-mercapto-)
Butanal, 2-mercapto- structure
Product Name:Butanal, 2-mercapto-
CAS No:53101-85-2
MF:C4H8OS
MW:104.170720100403
CID:358046
PubChem ID:12263093
Update Time:2025-04-19
Butanal, 2-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 2-mercapto-
- 2-sulfanylbutanal
- 53101-85-2
- DTXSID30483009
- b-methyl mercaptopropionaldehyde
- SCHEMBL1258586
-
- Inchi: 1S/C4H8OS/c1-2-4(6)3-5/h3-4,6H,2H2,1H3
- InChI Key: AKLOIDCXSWPTQW-UHFFFAOYSA-N
- SMILES: SC(C=O)CC
Computed Properties
- Exact Mass: 104.02964
- Monoisotopic Mass: 104.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 44.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- PSA: 17.07
Butanal, 2-mercapto- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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